Cas no 1496855-30-1 (1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl-
• CAS No: 1496855-30-1
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• CID: 5282165
• Update Time: 2025-06-26

1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl-

• Inchi： 1S/C8H12BrClN2/c1-6-8(10)7(4-3-5-9)12(2)11-6/h3-5H2,1-2H3
• InChI Key： WPVSTZUFQAAVQL-UHFFFAOYSA-N
• SMILES： N1(C)C(CCCBr)=C(Cl)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl-

Introduction to 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- (CAS No. 1496855-30-1)

1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- (CAS No. 1496855-30-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- consists of a pyrazole ring substituted with a bromopropyl group at the 5-position, a chlorine atom at the 4-position, and methyl groups at the 1 and 3 positions. These substituents confer specific chemical and biological properties that make this compound an attractive candidate for various research endeavors.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their diverse pharmacological activities. For instance, pyrazoles have been shown to exhibit anti-inflammatory, antitumor, and antiviral properties. The presence of the bromopropyl and chlorine substituents in 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- further enhances its potential for targeted drug design.

In the context of drug discovery, the bromopropyl group can serve as a reactive handle for further functionalization or conjugation with other bioactive molecules. This feature is particularly useful in the development of prodrugs or conjugates that can improve drug delivery and efficacy. Additionally, the chlorine substituent can influence the compound's lipophilicity and metabolic stability, which are crucial factors in optimizing pharmacokinetic properties.

One notable application of 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- is in the field of cancer research. Studies have demonstrated that certain pyrazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of pyrazole-based compounds effectively inhibited the activity of protein kinases associated with cancer progression. The structural features of 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- make it a promising lead compound for further optimization and development in this area.

Beyond cancer research, this compound has also shown potential in other therapeutic areas. For instance, pyrazoles have been investigated for their anti-inflammatory properties and their ability to modulate immune responses. A study published in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory effects of various pyrazole derivatives and found that compounds with similar structural features to 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- exhibited significant inhibition of pro-inflammatory cytokines.

The synthesis of 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- typically involves multistep reactions that include functional group manipulations and ring formation. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to efficiently synthesize this compound with high purity and yield. These synthetic strategies not only facilitate large-scale production but also allow for the exploration of structural analogs with potentially improved biological activities.

In conclusion, 1H-Pyrazole, 5-(3-bromopropyl)-4-chloro-1,3-dimethyl- (CAS No. 1496855-30-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery efforts.